Cas no 158151-19-0 (Ethanone,1-[1-(2-hydroxyethyl)-1H-pyrrol-2-yl]-)

• Product name: Ethanone,1-[1-(2-hydroxyethyl)-1H-pyrrol-2-yl]-
• CAS No: 158151-19-0
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 108030
• PubChem ID: 45085957

Ethanone,1-[1-(2-hydroxyethyl)-1H-pyrrol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[1-(2-hydroxyethyl)-1H-pyrrol-2-yl]-
• Ethanone, 1-[1-(2-hydroxyethyl)-1H-pyrrol-2-yl]- (9CI)
• 158151-19-0
• AKOS017413567
• 1-(1-(2-Hydroxyethyl)-1H-pyrrol-2-yl)ethanone

• Inchi： InChI=1S/C8H11NO2/c1-7(11)8-3-2-4-9(8)5-6-10/h2-4,10H,5-6H2,1H3
• InChI Key： CUINWIWSBCDPMJ-UHFFFAOYSA-N
• SMILES： OCCN1C=CC=C1C(=O)C

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų
• XLogP3: -0.1

Experimental Properties

• PSA: 42.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones